Cas no 20120-26-7 (Methyl α-Methyl-4-morpholinepropionate)
Methyl α-Methyl-4-morpholinepropionate is a specialized morpholine derivative used primarily as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include its role as a versatile building block for the preparation of complex molecules, owing to the reactive ester and morpholine functional groups. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its structural features enable selective modifications, making it valuable for synthesizing bioactive compounds or fine chemicals. The presence of the morpholine moiety can enhance the pharmacokinetic properties of derived molecules. Proper handling under controlled conditions is recommended due to its reactive nature.
20120-26-7 structure
Product Name:Methyl α-Methyl-4-morpholinepropionate
CAS No:20120-26-7
MF:C9H17NO3
MW:187.236182928085
CID:909053
PubChem ID:89273
Update Time:2025-05-27
Methyl α-Methyl-4-morpholinepropionate Chemical and Physical Properties
Names and Identifiers
-
- methyl alpha-methyl-4-morpholinepropionate
- methyl 2-methyl-3-morpholin-4-ylpropanoate
- METHYL 2-METHYL-3-MORPHOLINOPROPANOATE
- methyl 2-methyl-3-(morpholin-4-yl)propanoate
- EINECS 243-527-3
- DTXSID50893282
- 4-Morpholinepropanoic acid, .alpha.-methyl-, methyl ester
- Methyl 2-morpholinomethylpropanoate
- KGDDIHUWJWGQDG-UHFFFAOYSA-N
- LS-12550
- 4-Morpholinepropanoic acid, alpha-methyl-, methyl ester
- NS00084279
- 20120-26-7
- SCHEMBL1816293
- AKOS008963301
- Methyl2-methyl-3-morpholinopropanoate
- Methyl α-Methyl-4-morpholinepropionate
-
- MDL: MFCD00134816
- Inchi: 1S/C9H17NO3/c1-8(9(11)12-2)7-10-3-5-13-6-4-10/h8H,3-7H2,1-2H3
- InChI Key: KGDDIHUWJWGQDG-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CC(C(=O)OC)C
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.043
- Boiling Point: 261.8°C at 760 mmHg
- Flash Point: 112.1°C
- Refractive Index: 1.453
- PSA: 38.77
Methyl α-Methyl-4-morpholinepropionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514195-1g |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | 97% | 1g |
$292 | 2022-09-29 | |
| TRC | M321225-250mg |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 250mg |
$ 87.00 | 2023-04-15 | ||
| TRC | M321225-500mg |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 500mg |
$ 144.00 | 2023-04-15 | ||
| TRC | M321225-1g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 1g |
$ 210.00 | 2022-06-04 | ||
| TRC | M321225-2.5g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 2.5g |
$ 597.00 | 2023-04-15 | ||
| TRC | M321225-5g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 5g |
$ 1166.00 | 2023-04-15 | ||
| TRC | M321225-10g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 10g |
$ 2027.00 | 2023-04-15 | ||
| TRC | M321225-1000mg |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 1g |
$ 259.00 | 2023-04-15 | ||
| A2B Chem LLC | AB10276-500mg |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AB10276-1g |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | >95% | 1g |
$439.00 | 2024-04-20 |
Methyl α-Methyl-4-morpholinepropionate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
20120-26-7 (Methyl α-Methyl-4-morpholinepropionate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk